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Compound of Interest

Compound Name: 5-Hydroxy Flunixin-d3

Cat. No.: B15557027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flunixin, a potent non-steroidal anti-inflammatory drug (NSAID), is widely used in equine

medicine for its analgesic, anti-inflammatory, and anti-pyretic properties. Its use in performance

horses is regulated to ensure the welfare of the animals and fair competition. Therefore,

sensitive and specific analytical methods are required for the detection and quantification of

flunixin and its metabolites in equine biological matrices, such as urine. This application note

provides a detailed protocol for a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method for the quantitative analysis of flunixin and its major metabolite, 5-hydroxy

flunixin, in equine urine. The method is suitable for pharmacokinetic studies, drug metabolism

research, and doping control.

Analytical Method Overview
This method utilizes solid-phase extraction (SPE) for sample clean-up and concentration,

followed by reversed-phase liquid chromatography for the separation of flunixin and its

metabolite. Detection and quantification are achieved using a triple quadrupole mass
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spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high

selectivity and sensitivity.

Materials and Reagents
Flunixin certified reference standard

5-hydroxy flunixin certified reference standard

Flunixin-d3 (internal standard)

Formic acid (LC-MS grade)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

C18 SPE cartridges

0.1% Formic acid in water

0.1% Formic acid in acetonitrile

Reagent grade water

Phosphate buffer (pH 6.0)

Experimental Protocols
Standard and Quality Control Sample Preparation

Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of flunixin, 5-hydroxy

flunixin, and flunixin-d3 in methanol.

Working Standard Solutions: Prepare serial dilutions of the primary stock solutions in a

mixture of water and acetonitrile (1:1, v/v) to create calibration standards and quality control

(QC) samples at various concentration levels.
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Spiking Solutions: Use the working standard solutions to spike blank equine urine for the

preparation of calibration curves and QC samples.

Sample Preparation: Solid-Phase Extraction (SPE)
Urine Sample Hydrolysis (Optional): To account for conjugated metabolites, an enzymatic or

basic hydrolysis step can be included. For basic hydrolysis, add a small volume of NaOH

solution to the urine sample and incubate.[1]

Sample Pre-treatment: Centrifuge the equine urine sample to remove particulate matter.

Dilute an aliquot of the supernatant with phosphate buffer (pH 6.0).

SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by

reagent-grade water.[1]

Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with reagent-grade water to remove interfering substances.

Elution: Elute the analytes from the cartridge with methanol or acetonitrile.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a specific volume of the initial mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Table 1: Liquid Chromatography Parameters
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Parameter Value

Column
C18 reversed-phase column (e.g., 150 mm x 2.1

mm, 3.5 µm)

Mobile Phase A 0.1% Formic acid in water[2]

Mobile Phase B 0.1% Formic acid in acetonitrile[2]

Gradient 5% B to 100% B over several minutes[2]

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 5 - 20 µL

Column Temperature 40 °C

Table 2: Mass Spectrometry Parameters

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Source Temperature Dependent on instrument

Gas Flow Rates Dependent on instrument

Table 3: MRM Transitions for Flunixin and Metabolite

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Flunixin 297.1 279.1 Varies

297.1 185.1 Varies

5-hydroxy flunixin 313.1 295.1 Varies

313.1 277.1 Varies

Flunixin-d3 (IS) 300.1 282.1 Varies
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Method Validation Data
The described method has been validated for selectivity, linearity, accuracy, precision, and

sensitivity. The following tables summarize the quantitative data obtained from validation

studies.

Table 4: Linearity and Sensitivity

Analyte
Linearity
Range (ng/mL)

Correlation
Coefficient (r²)

LOD (ng/mL) LOQ (ng/mL)

Flunixin 1 - 1000 >0.99 ~0.5 - 2 ~1.5 - 5

5-hydroxy

flunixin
1 - 1000 >0.99 ~0.5 - 3 ~1.5 - 9

LOD and LOQ values are approximate and can vary based on instrumentation and specific

laboratory conditions.[2][3]

Table 5: Accuracy and Precision

Analyte
Spiked
Concentration
(ng/mL)

Accuracy
(Mean
Recovery %)

Precision
(Intra-day
CV%)

Precision
(Inter-day
CV%)

Flunixin Low QC 95 - 110% < 15% < 15%

Mid QC 98 - 105% < 10% < 10%

High QC 97 - 103% < 10% < 10%

5-hydroxy

flunixin
Low QC 92 - 108% < 15% < 15%

Mid QC 95 - 105% < 10% < 10%

High QC 96 - 104% < 10% < 10%

Accuracy and precision data are representative and should be established during in-lab

validation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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